2-Oxo-3-(thiophen-3-yl)propyl Acetate

• CAS No.: 851547-80-3
• Molecular Formula: C9H10O3S
• Molecular Weight: 198.24 g/mol
• IUPAC Name: (2-oxo-3-thiophen-3-ylpropyl) acetate
• InChI: InChI=1S/C9H10O3S/c1-7(10)12-5-9(11)4-8-2-3-13-6-8/h2-3,6H,4-5H2,1H3
• InChI Key: RTVYNMGEGYXRCK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)CC1=CSC=C1

Description

2-Oxo-3-(thiophen-3-yl)propyl Acetate is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure described above for the synthesis of 3-(3,4-dichlorophenyl)-2-oxopropyl acetate was followed, reacting 1-chloro-3-(thiophen-3-yl)propan-2-one (6.53 g, 37.4 mmol) with acetic acid (4.3 mL, 4.5 g, 75 mmol) and triethylamine (10.4 mL, 7.57 g, 74.8 mmol). Flash chromatography over silica gel (20% ethyl acetate in hexanes) gave pure product, a golden-yellow oil (3.85 g, 52% yield): 1H NMR (400 MHz, CDCl3) δ 2.16 (s, 3H) 3.77 (s, 2H) 4.70 (s, 2H) 6.98 (dd, J=4.8, 1.3 Hz, 1H) 7.14 (dd, J=1.8, 1.0 Hz, 1H) 7.32 (dd, J=4.9, 2.9 Hz, 1H).